![molecular formula C14H20ClNS B215511 N-[3-(4-chlorophenyl)sulfanylpropyl]cyclopentanamine](/img/structure/B215511.png)
N-[3-(4-chlorophenyl)sulfanylpropyl]cyclopentanamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[3-(4-chlorophenyl)sulfanylpropyl]cyclopentanamine, also known as RTI-111, is a chemical compound that belongs to the class of phenyltropanes. It is a potent and selective dopamine reuptake inhibitor that has been widely used in scientific research for its pharmacological properties.
Mechanism of Action
N-[3-(4-chlorophenyl)sulfanylpropyl]cyclopentanamine acts as a competitive inhibitor of the DAT, which is responsible for the reuptake of dopamine from the synaptic cleft. By blocking the DAT, this compound increases the concentration of dopamine in the synaptic cleft, which can activate dopamine receptors and lead to a variety of physiological and behavioral effects.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects, including increased locomotor activity, enhanced cognitive function, and increased dopamine release in the brain. It has also been shown to have potential therapeutic applications for the treatment of disorders such as Parkinson's disease and attention deficit hyperactivity disorder (ADHD).
Advantages and Limitations for Lab Experiments
One of the main advantages of N-[3-(4-chlorophenyl)sulfanylpropyl]cyclopentanamine is its high selectivity for the DAT, which allows for the study of dopamine reuptake in a specific manner. However, one limitation of this compound is its potential for abuse and addiction, which can make it difficult to use in certain research settings.
Future Directions
There are several future directions for the study of N-[3-(4-chlorophenyl)sulfanylpropyl]cyclopentanamine, including its potential therapeutic applications for the treatment of neurological disorders such as Parkinson's disease and ADHD. Additionally, further research is needed to better understand the biochemical and physiological effects of this compound and its potential for abuse and addiction. Finally, the development of new and improved dopamine reuptake inhibitors may lead to the discovery of novel treatments for a variety of neurological disorders.
Synthesis Methods
The synthesis of N-[3-(4-chlorophenyl)sulfanylpropyl]cyclopentanamine involves a multi-step process that begins with the reaction of 4-chlorobenzyl chloride with thiourea to form 4-chlorobenzylthiourea. This intermediate is then reacted with 3-chloropropylamine to form the desired product, this compound. The purity of the final product is typically assessed using analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS).
Scientific Research Applications
N-[3-(4-chlorophenyl)sulfanylpropyl]cyclopentanamine has been widely used in scientific research as a tool to study the dopamine system in the brain. It has been shown to have a high affinity for the dopamine transporter (DAT) and can effectively block the reuptake of dopamine into presynaptic neurons. This results in an increase in dopamine levels in the synaptic cleft, which can lead to a variety of physiological and behavioral effects.
properties
Molecular Formula |
C14H20ClNS |
---|---|
Molecular Weight |
269.8 g/mol |
IUPAC Name |
N-[3-(4-chlorophenyl)sulfanylpropyl]cyclopentanamine |
InChI |
InChI=1S/C14H20ClNS/c15-12-6-8-14(9-7-12)17-11-3-10-16-13-4-1-2-5-13/h6-9,13,16H,1-5,10-11H2 |
InChI Key |
XFFSQNDRRIKZOY-UHFFFAOYSA-N |
SMILES |
C1CCC(C1)NCCCSC2=CC=C(C=C2)Cl |
Canonical SMILES |
C1CCC(C1)NCCCSC2=CC=C(C=C2)Cl |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.